N-CBZ-Phe-Arg-AMC

• IUPAC Name: benzyl N-[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate
• InChI: InChI=1S/C33H36N6O6/c1-21-17-29(40)45-28-19-24(14-15-25(21)28)37-30(41)26(13-8-16-36-32(34)35)38-31(42)27(18-22-9-4-2-5-10-22)39-33(43)44-20-23-11-6-3-7-12-23/h2-7,9-12,14-15,17,19,26-27H,8,13,16,18,20H2,1H3,(H,37,41)(H,38,42)(H,39,43)(H4,34,35,36)/t26-,27-/m0/s1
• InChI Key: ZZGDDBWFXDMARY-SVBPBHIXSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4
• Molecular Formula: C33H36N6O6
• Molecular Weight: 612.7 g/mol
• CAS No.: 65147-22-0

Description

N-CBZ-Phe-Arg-AMC is a useful research compound. Its molecular formula is C33H36N6O6 and its molecular weight is 612.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Investigating Catalytic Mechanisms of Enzymes : The compound is used in studying the catalytic mechanism of enzymes like cruzain, an important drug target for Chagas disease. Research by Zhai and Meek (2018) used N-CBZ-Phe-Arg-AMC among other substrates to determine the pH-rate profiles and solvent kinetic isotope effects in both pre-steady-state and steady-state modes, providing insights into the enzymatic activity and assisting in the design of new inhibitors (Zhai & Meek, 2018).

• Developing Fluorometric Assays : It is used in creating sensitive fluorometric assays for enzymes. Lindberg, Lincoln, and Rhodes (1992) developed a novel fluorogenic substrate using a variant of this compound to characterize Ca(++)-activated proteolytic activity in insulinoma secretory granules, providing a more quantitative, sensitive, and rapid method for studying these enzymes (Lindberg, Lincoln, & Rhodes, 1992).

• Pharmacological and Toxicological Studies : The compound also finds applications in pharmacological and toxicological research. For example, García-Espinoza, Mijaylova-Nacheva, and Avilés-Flores (2018) explored the electrochemical degradation of carbamazepine, a pharmaceutical compound, where this compound could potentially be relevant in understanding degradation pathways and toxicity profiles (García-Espinoza, Mijaylova-Nacheva, & Avilés-Flores, 2018).

• Enzyme Activity Assays : Zimmerman, Ashe, Yurewicz, and Patel (1977) developed sensitive fluorogenic substrates, including this compound, for enzymes such as trypsin, chymotrypsin, and elastase. These substrates help in creating more sensitive and specific assays for these enzymes, aiding in the study of their biological roles and potential therapeutic targets (Zimmerman, Ashe, Yurewicz, & Patel, 1977).